![molecular formula C12H15BrO2S B6225184 4-bromo-1-cyclopropoxy-2-[(2-methoxyethyl)sulfanyl]benzene CAS No. 2770358-82-0](/img/no-structure.png)
4-bromo-1-cyclopropoxy-2-[(2-methoxyethyl)sulfanyl]benzene
Overview
Description
4-Bromo-1-cyclopropoxy-2-[(2-methoxyethyl)sulfanyl]benzene, also known as 4-BCP-MESB, is a recently synthesized compound with many potential applications in scientific research and laboratory experiments. This molecule is a small organic compound with a bromine atom bound to a cyclopropoxy ring. It is a sulfur-containing heterocyclic aromatic compound, which is derived from the reaction of 4-bromobenzaldehyde and 2-methoxyethylsulfanylbenzene. 4-BCP-MESB has been studied for its potential applications in the field of organic synthesis, medicinal chemistry, and materials science.
Scientific Research Applications
4-bromo-1-cyclopropoxy-2-[(2-methoxyethyl)sulfanyl]benzene has been studied for its potential applications in the field of organic synthesis, medicinal chemistry, and materials science. In organic synthesis, it has been used as a building block for the preparation of complex molecules with interesting biological activities. In medicinal chemistry, it has been used to synthesize novel compounds with potential therapeutic activities. In materials science, it has been used as a precursor for the synthesis of polymeric materials.
Mechanism of Action
The mechanism of action of 4-bromo-1-cyclopropoxy-2-[(2-methoxyethyl)sulfanyl]benzene is not well understood. However, it is believed that the bromine atom present in the molecule is responsible for its reactivity. The bromine atom can act as an electron-withdrawing group, which can influence the reactivity of the molecule. Additionally, the cyclopropoxy ring can act as an electron-donating group, which can also influence the reactivity of the molecule.
Biochemical and Physiological Effects
The biochemical and physiological effects of 4-bromo-1-cyclopropoxy-2-[(2-methoxyethyl)sulfanyl]benzene are not well understood. However, it has been suggested that the bromine atom present in the molecule can interact with certain enzymes and proteins in the body, which can lead to changes in their activity. Additionally, the cyclopropoxy ring can interact with certain receptors in the body, which can lead to changes in their activity.
Advantages and Limitations for Lab Experiments
The main advantage of using 4-bromo-1-cyclopropoxy-2-[(2-methoxyethyl)sulfanyl]benzene in laboratory experiments is its ease of synthesis. The two-step synthesis method is efficient and reliable, and it can be used to quickly and easily synthesize this molecule. Additionally, 4-bromo-1-cyclopropoxy-2-[(2-methoxyethyl)sulfanyl]benzene is relatively stable and can be stored for long periods of time. The main limitation of using this compound in laboratory experiments is its potential toxicity. 4-bromo-1-cyclopropoxy-2-[(2-methoxyethyl)sulfanyl]benzene is a bromine-containing compound and can be toxic if handled in an unsafe manner.
Future Directions
There are many potential future directions for the study of 4-bromo-1-cyclopropoxy-2-[(2-methoxyethyl)sulfanyl]benzene. These include further research into its mechanism of action, its biochemical and physiological effects, and its potential applications in organic synthesis, medicinal chemistry, and materials science. Additionally, further research into the safety and toxicity of this compound is needed. Finally, further research into the synthesis of this compound could lead to more efficient and cost-effective methods of synthesis.
Synthesis Methods
The synthesis of 4-bromo-1-cyclopropoxy-2-[(2-methoxyethyl)sulfanyl]benzene is achieved through a two-step reaction. First, 4-bromobenzaldehyde and 2-methoxyethylsulfanylbenzene are reacted in the presence of a base catalyst to form a bromo-cyclopropoxy-sulfanylbenzene intermediate. This intermediate is then reacted with a nucleophile such as sodium ethoxide to form 4-bromo-1-cyclopropoxy-2-[(2-methoxyethyl)sulfanyl]benzene. This two-step synthesis method has been found to be efficient and reliable.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 4-bromo-1-cyclopropoxy-2-[(2-methoxyethyl)sulfanyl]benzene involves the introduction of a bromine atom, a cyclopropoxy group, and a sulfanyl group onto a benzene ring.", "Starting Materials": [ "4-bromo-1-nitrobenzene", "cyclopropylmagnesium bromide", "2-methoxyethyl mercaptan", "palladium on carbon", "sodium borohydride", "hydrochloric acid", "sodium hydroxide", "diethyl ether", "methanol", "water" ], "Reaction": [ "Reduction of 4-bromo-1-nitrobenzene with sodium borohydride in methanol to yield 4-bromo-1-aminobenzene", "Treatment of 4-bromo-1-aminobenzene with cyclopropylmagnesium bromide in diethyl ether to yield 4-bromo-1-cyclopropylbenzene", "Addition of 2-methoxyethyl mercaptan to 4-bromo-1-cyclopropylbenzene in the presence of palladium on carbon and hydrogen gas to yield 4-bromo-1-cyclopropoxy-2-[(2-methoxyethyl)thio]benzene", "Treatment of 4-bromo-1-cyclopropoxy-2-[(2-methoxyethyl)thio]benzene with hydrochloric acid to remove the thioether group and yield 4-bromo-1-cyclopropoxy-2-[(2-methoxyethyl)sulfanyl]benzene", "Neutralization of the reaction mixture with sodium hydroxide and extraction with diethyl ether to isolate the product" ] } | |
CAS RN |
2770358-82-0 |
Product Name |
4-bromo-1-cyclopropoxy-2-[(2-methoxyethyl)sulfanyl]benzene |
Molecular Formula |
C12H15BrO2S |
Molecular Weight |
303.2 |
Purity |
95 |
Origin of Product |
United States |
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